methyl 4-bromo-5-oxohexanoate
Overview
Description
Methyl 4-bromo-5-oxohexanoate (MBOH) is an organic compound that has been studied in recent years for its potential applications in a variety of scientific research fields. MBOH is a brominated organic compound derived from hexanoic acid, and is part of a larger family of compounds known as brominated organic acids. These compounds are of particular interest due to their unique properties, which make them useful for various applications in scientific research.
Scientific Research Applications
Methyl 4-bromo-5-oxohexanoate has been studied for its potential applications in a variety of scientific research fields. It has been used as a reagent in organic synthesis, as a catalyst in the production of pharmaceuticals, and as a ligand in the synthesis of metal complexes. In addition, it has been used as a chromogenic reagent for the detection of certain proteins and enzymes, and as a fluorescent probe for the detection of DNA and RNA.
Mechanism of Action
Methyl 4-bromo-5-oxohexanoate acts as a brominating agent, which means it can add a bromine atom to a molecule. This process is known as bromination, and is used in a variety of scientific research fields. In addition, methyl 4-bromo-5-oxohexanoate can act as an oxidizing agent, which means it can oxidize certain molecules. This process is known as oxidation, and is used in a variety of scientific research fields.
Biochemical and Physiological Effects
methyl 4-bromo-5-oxohexanoate has been studied for its potential effects on biochemical and physiological processes. Studies have shown that methyl 4-bromo-5-oxohexanoate can affect the activity of certain enzymes, such as cytochrome P450 enzymes, and can also affect the activity of certain hormones, such as cortisol. In addition, methyl 4-bromo-5-oxohexanoate has been shown to have antioxidant properties, which means it can protect cells from oxidative damage caused by free radicals.
Advantages and Limitations for Lab Experiments
Methyl 4-bromo-5-oxohexanoate has several advantages for use in laboratory experiments. It is relatively inexpensive, and is easy to synthesize. In addition, it is stable and has a low toxicity. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, and is sensitive to light and air.
Future Directions
Methyl 4-bromo-5-oxohexanoate has potential applications in a variety of scientific research fields, and there are several potential future directions for its use. One potential direction is the development of new methods for its synthesis, which could lead to improved yields and lower costs. Another potential direction is the use of methyl 4-bromo-5-oxohexanoate as a drug delivery system, which could lead to improved drug efficacy and safety. Additionally, methyl 4-bromo-5-oxohexanoate could be used in the development of new diagnostic tools, such as fluorescent probes for the detection of DNA and RNA. Finally, methyl 4-bromo-5-oxohexanoate could be used in the development of new therapeutic agents, such as drugs and vaccines.
Synthesis Methods
Methyl 4-bromo-5-oxohexanoate can be synthesized from hexanoic acid in a two-step process. The first step involves the conversion of hexanoic acid to 4-bromo-5-oxohexanoic acid, which is achieved through the reaction of hexanoic acid with bromine in aqueous solution. The second step involves the conversion of 4-bromo-5-oxohexanoic acid to methyl 4-bromo-5-oxohexanoate, which is achieved through the reaction of the acid with methyl iodide in an organic solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 4-bromo-5-oxohexanoate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Methyl acetoacetate", "Bromine", "Sodium hydroxide", "Sodium bromide", "Hydrochloric acid", "Sodium carbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Bromination of Methyl Acetoacetate", "Methyl acetoacetate is reacted with bromine in the presence of hydrochloric acid to yield methyl 3-bromo-3-oxobutanoate.", "Step 2: Conversion of Methyl 3-Bromo-3-Oxobutanoate to Methyl 4-Bromo-5-Hydroxyhexanoate", "Methyl 3-bromo-3-oxobutanoate is reacted with sodium hydroxide to yield methyl 4-bromo-5-hydroxyhexanoate.", "Step 3: Esterification of Methyl 4-Bromo-5-Hydroxyhexanoate", "Methyl 4-bromo-5-hydroxyhexanoate is esterified with methanol in the presence of sulfuric acid to yield methyl 4-bromo-5-oxohexanoate.", "Step 4: Purification of Methyl 4-Bromo-5-Oxohexanoate", "The crude product is purified by washing with sodium carbonate solution and extraction with ethyl acetate." ] } | |
CAS RN |
64037-74-7 |
Molecular Formula |
C7H11BrO3 |
Molecular Weight |
223.1 |
Purity |
91 |
Origin of Product |
United States |
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